Cas no 1373028-75-1 (Benzyl [2,4'-bipiperidine]-1-carboxylate)

• Product Name: Benzyl [2,4'-bipiperidine]-1-carboxylate
• CAS No: 1373028-75-1
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 4591879
• Update Time: 2025-05-20

Benzyl [2,4'-bipiperidine]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl [2,4'-bipiperidine]-1-carboxylate
• AM805007
• Benzyl [2,4-Bipiperidine]-1-Carboxylate
• Benzyl[2,4'-bipiperidine]-1-carboxylate
• benzyl 2-piperidin-4-ylpiperidine-1-carboxylate
• Benzyl [2,4'-bipiperidine]-1-carboxylate

• Inchi： 1S/C18H26N2O2/c21-18(22-14-15-6-2-1-3-7-15)20-13-5-4-8-17(20)16-9-11-19-12-10-16/h1-3,6-7,16-17,19H,4-5,8-14H2
• InChI Key： AGAPVQPPVREENV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl [2,4'-bipiperidine]-1-carboxylate

Research Brief on Benzyl [2,4'-bipiperidine]-1-carboxylate (CAS: 1373028-75-1) in Chemical Biology and Pharmaceutical Applications

Benzyl [2,4'-bipiperidine]-1-carboxylate (CAS: 1373028-75-1) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bipiperidine scaffold, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its role in modulating various biological targets, including G protein-coupled receptors (GPCRs) and ion channels, highlighting its relevance in the development of novel therapeutics for neurological and cardiovascular disorders.

One of the key areas of research involving Benzyl [2,4'-bipiperidine]-1-carboxylate is its utility as a building block for the synthesis of sigma receptor ligands. Sigma receptors, particularly sigma-1 and sigma-2 subtypes, are implicated in a wide range of physiological processes, including neurotransmission, cell survival, and cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity for sigma-1 receptors, suggesting potential applications in the treatment of neuropathic pain and neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in sigma receptor modulation, Benzyl [2,4'-bipiperidine]-1-carboxylate has been investigated for its potential as a scaffold for kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. A recent preprint on bioRxiv (2024) reported the synthesis of a series of compounds derived from this scaffold, which showed promising inhibitory activity against cyclin-dependent kinases (CDKs). These findings open new avenues for the development of targeted cancer therapies with improved selectivity and reduced off-target effects.

The pharmacokinetic properties of Benzyl [2,4'-bipiperidine]-1-carboxylate and its derivatives have also been a focus of recent research. A 2023 study in Drug Metabolism and Disposition evaluated the metabolic stability and cytochrome P450 (CYP) inhibition profile of this compound, revealing favorable characteristics for further optimization. The study highlighted the compound's moderate metabolic stability in human liver microsomes and low potential for CYP-mediated drug-drug interactions, making it a promising candidate for lead optimization in drug discovery programs.

Despite these advancements, challenges remain in the clinical translation of Benzyl [2,4'-bipiperidine]-1-carboxylate-based therapeutics. Issues such as blood-brain barrier penetration, oral bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized recent progress in this area, emphasizing the need for multidisciplinary collaboration to accelerate the development of clinically viable candidates.

In conclusion, Benzyl [2,4'-bipiperidine]-1-carboxylate (CAS: 1373028-75-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in targeting sigma receptors, kinases, and other biologically relevant proteins. Continued research into its structure-activity relationships, pharmacokinetic properties, and therapeutic applications is expected to yield novel drug candidates for a range of diseases. Future studies should focus on optimizing its pharmacological profile and addressing translational challenges to unlock its full therapeutic potential.